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Compound of Interest

Compound Name: SC-58125

Cat. No.: B1680877

Essential Safety and Handling Guide for SC-58125

This document provides immediate safety, handling, and disposal protocols for SC-58125, a
potent and selective cyclooxygenase-2 (COX-2) inhibitor. The following procedures are
designed for researchers, scientists, and drug development professionals to ensure safe
laboratory practices.

Chemical and Physical Properties

A summary of key quantitative data for SC-58125 is provided below for easy reference.
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Property Value Source

MedChemExpress, Cayman

Molecular Formula C17H12F4N202S ]
Chemical
_ MedChemExpress, Cayman
Molecular Weight 384.35 g/mol )
Chemical
MedChemExpress, Cayman
CAS Number 162054-19-5 _
Chemical
Appearance Crystalline solid Cayman Chemical
Purity >98% Tocris Bioscience

- - Soluble to 100 mM in DMSO- o
Solubility ) Tocris Bioscience
Soluble to 25 mM in ethanol

Storage (Powder) Store at +4°C Tocris Bioscience

- -80°C for up to 1 year- -20°C ]
Storage (In solvent) ; 01 ih Selleck Chemicals
or up to 1 mon

Personal Protective Equipment (PPE)

When handling SC-58125, it is crucial to use appropriate personal protective equipment to
minimize exposure and ensure personal safety.

Recommended PPE:

» Eye Protection: Wear chemical safety goggles or a face shield.

o Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber). Inspect gloves prior to
use.

o Body Protection: A standard laboratory coat is required. For tasks with a higher risk of
splashes or aerosol generation, consider additional protection such as an apron or coveralls.

» Respiratory Protection: If working with the powdered form outside of a certified chemical
fume hood or if aerosols may be generated, a NIOSH-approved respirator with an
appropriate cartridge is recommended.
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All PPE should be inspected before use and removed carefully to avoid contamination.

Handling and Disposal Plan

Follow these procedural steps for the safe handling and disposal of SC-58125.

Operational Protocol:

e Preparation:
o Before handling, ensure you have read and understood the Safety Data Sheet (SDS).
o Work in a well-ventilated area, preferably within a certified chemical fume hood.
o Ensure that an eyewash station and safety shower are readily accessible.

» Weighing and Solution Preparation:

o When weighing the solid form, do so within a fume hood to avoid inhalation of dust
particles.

o To prepare a stock solution, add the solvent to the vial containing SC-58125 to minimize
dust generation.

e Handling Solutions:
o Avoid direct contact with the solution. Use appropriate PPE at all times.

o Prevent the formation of aerosols.

Disposal Plan:

o Waste Collection:

o Collect all waste materials, including unused SC-58125, contaminated solutions, and
disposable labware (e.qg., pipette tips, gloves), in a designated and clearly labeled
hazardous waste container.

e Disposal Method:
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o Dispose of chemical waste in accordance with local, state, and federal regulations. Do not
dispose of down the drain or in regular trash.

o Contact your institution's Environmental Health and Safety (EHS) department for specific
disposal guidelines.

o Decontamination:

o Decontaminate all work surfaces and equipment that have come into contact with SC-
58125 using an appropriate solvent (e.g., ethanol), followed by a thorough cleaning with
soap and water.

Experimental Workflow Visualization

The following diagram illustrates the key steps and decision points for the safe handling and
disposal of SC-58125.
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Caption: Workflow for safe handling and disposal of SC-58125.
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 To cite this document: BenchChem. [Personal protective equipment for handling SC-58125].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680877#personal-protective-equipment-for-
handling-sc-58125]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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